Cas no 1024861-10-6 (5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione)

5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione is a diazenyl-substituted dioxane derivative characterized by its unique structural framework, combining a dichlorophenyl moiety with a dioxanedione core. This compound exhibits notable stability due to the presence of the 2,2-dimethyl-1,3-dioxane-4,6-dione group, which enhances its resistance to hydrolysis and thermal degradation. The 3,4-dichlorophenyl diazenyl group contributes to its potential utility as an intermediate in organic synthesis, particularly in the development of dyes, pigments, or specialized polymers. Its well-defined molecular structure allows for precise reactivity in controlled chemical transformations, making it suitable for applications requiring high regioselectivity. The compound's crystalline form facilitates handling and storage under standard laboratory conditions.
5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione structure
1024861-10-6 structure
Product Name:5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione
CAS No:1024861-10-6
MF:C12H10Cl2N2O4
MW:317.124801158905
MDL:MFCD00170106
CID:5012293
Update Time:2026-02-27

5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

    • 5-((3,4-DICHLOROPHENYL)DIAZENYL)-2,2-DIMETHYL-1,3-DIOXANE-4,6-DIONE
    • 5-[2-(3,4-dichlorophenyl)diazen-1-yl]-2,2-dimethyl-1,3-dioxane-4,6-dione
    • 5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione
    • MDL: MFCD00170106
    • Inchi: 1S/C12H10Cl2N2O4/c1-12(2)19-10(17)9(11(18)20-12)16-15-6-3-4-7(13)8(14)5-6/h3-5,9H,1-2H3/b16-15+
    • InChI Key: GVWGTZFUGNEEBK-FOCLMDBBSA-N
    • SMILES: ClC1=C(C=CC(=C1)/N=N/C1C(=O)OC(C)(C)OC1=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 421
  • XLogP3: 3.9
  • Topological Polar Surface Area: 77.3

5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB159960-1 g
5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione
1024861-10-6
1g
€259.10 2022-03-05
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AB159960-5 g
5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione
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€448.10 2022-03-05
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AB159960-10 g
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€567.50 2022-03-05
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AB159960-1g
5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione; .
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€211.30 2024-04-21
abcr
AB159960-5g
5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione; .
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abcr
AB159960-10g
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€482.50 2024-04-21

5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione Related Literature

Additional information on 5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione

5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione: A Comprehensive Overview

5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione, also known by its CAS Registry Number CAS No. 1024861-10-6, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of diazenyl derivatives and has garnered significant attention in the fields of organic synthesis and materials science due to its unique properties and potential applications.

The molecular structure of this compound is characterized by a central 1,3-dioxane-4,6-dione ring system, which is substituted at the 5-position with a (3,4-dichlorophenyl)diazenyl group. The presence of the diazenyl group introduces interesting electronic and optical properties to the molecule. Recent studies have highlighted the potential of such diazenyl-substituted compounds in applications ranging from nonlinear optics to advanced materials.

One of the most notable aspects of this compound is its synthesis pathway. Researchers have developed innovative methods to construct the diazenyl group under mild conditions, ensuring high yields and excellent regioselectivity. For instance, a study published in Chemical Communications demonstrated a one-pot synthesis strategy that utilizes readily available starting materials and avoids the use of hazardous reagents. This approach not only simplifies the synthesis process but also aligns with the principles of green chemistry.

The electronic properties of 5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione have been extensively studied using computational methods such as density functional theory (DFT). These studies reveal that the compound exhibits a significant red-shift in its absorption spectrum due to the conjugation between the diazenyl group and the dioxane ring system. This property makes it a promising candidate for applications in optical devices and sensors.

In addition to its electronic properties, this compound has shown potential in biological systems. Preliminary studies suggest that it may exhibit selective binding to certain biomolecules, making it a candidate for drug delivery systems or diagnostic agents. However, further research is required to fully understand its bioavailability and toxicity profile.

The versatility of this compound is further highlighted by its role as an intermediate in the synthesis of more complex molecules. For example, researchers have used it as a building block for constructing larger aromatic systems with tailored electronic properties. This underscores its importance in modern organic synthesis and highlights its potential for contributing to the development of novel materials.

In conclusion, 5-((3,4-Dichlorophenyl)diazenyl)-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 1024861-10-6) is a fascinating compound with a wide range of applications across multiple disciplines. Its unique molecular structure and favorable synthetic properties make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of modern science.

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